Cas no 311346-77-7 (2(1H)-Quinoxalinone,7-fluoro-3-methyl-)
311346-77-7 structure
Product Name:2(1H)-Quinoxalinone,7-fluoro-3-methyl-
CAS No:311346-77-7
MF:C9H7FN2O
MW:178.163085222244
CID:300711
PubChem ID:22136444
Update Time:2025-04-19
2(1H)-Quinoxalinone,7-fluoro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone,7-fluoro-3-methyl-
- 7-FFLUORO-3-METHYLQUINOXALIN-2(1H)-ONE
- 7-fluoro-3-methyl-1H-quinoxalin-2-one
- 2(1H)-Quinoxalinone,7-fluoro-3-methyl-(9CI)
- VMCMFKQRULNMJT-UHFFFAOYSA-N
- 311346-77-7
- SCHEMBL2178282
- 7-fluoro-3-methylquinoxalin-2(1H)-one
-
- Inchi: 1S/C9H7FN2O/c1-5-9(13)12-8-4-6(10)2-3-7(8)11-5/h2-4H,1H3,(H,12,13)
- InChI Key: VMCMFKQRULNMJT-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)NC(C(C)=N2)=O
Computed Properties
- Exact Mass: 178.05431
- Monoisotopic Mass: 178.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5A^2
- XLogP3: 0.8
Experimental Properties
- PSA: 41.46
2(1H)-Quinoxalinone,7-fluoro-3-methyl- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
311346-77-7 (2(1H)-Quinoxalinone,7-fluoro-3-methyl-) Related Products
- 145323-53-1(7-Fluoroquinoxalin-2(1H)-one)
- 55687-23-5(6-Fluoroquinoxalin-2(1H)-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk